N,3-diphenylprop-2-ynamide
Cat. No. B8702869
Key on ui cas rn:
7342-02-1
M. Wt: 221.25 g/mol
InChI Key: RVNDDFOOGMHHRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[NH2:1][c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1.[c:8]1([C:14]#[C:15][C:16](=[O:17])[OH:18])[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[NH:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[C:16]([C:15]#[C:14][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1)=[O:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C#Cc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(C#Cc1ccccc1)Nc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
